Cas no 32998-26-8 (2-chloro-3-(piperidin-1-yl)quinoxaline)

• Product Name: 2-chloro-3-(piperidin-1-yl)quinoxaline
• CAS No: 32998-26-8
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• MDL: MFCD00105617
• CID: 319455
• PubChem ID: 237893
• Update Time: 2025-07-20

2-chloro-3-(piperidin-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,2-chloro-3-(1-piperidinyl)-
• 2-chloro-3-piperidin-1-ylquinoxaline
• 2-Chlor-3-piperidino-chinoxalin
• 2-chloro-3-piperidinoquinoxaline
• 3-chloro-2-piperidylquinoxaline
• 2-chloro-3-(piperidin-1-yl)quinoxaline
• NSC 41971
• NSC-41971
• DTXSID30285449
• NSC41971
• CS-0222341
• EN300-110877
• AKOS000269705
• F3398-1739
• Oprea1_804525
• AI-204/31689061
• Z992946850
• 2-chloro-3-(1-piperidyl)quinoxaline
• 32998-26-8
• MFCD00105617
• 2-chloro-3-(1-piperidinyl)quinoxaline

• MDL： MFCD00105617
• Inchi： 1S/C13H14ClN3/c14-12-13(17-8-4-1-5-9-17)16-11-7-3-2-6-10(11)15-12/h2-3,6-7H,1,4-5,8-9H2
• InChI Key： HDZLRVKTLOUROS-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)N1CCCCC1

Computed Properties

• Exact Mass: 247.08800
• Monoisotopic Mass: 247.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29Ų

Experimental Properties

• PSA: 29.02000
• LogP: 3.33850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-chloro-3-(piperidin-1-yl)quinoxaline

Comprehensive Overview of 2-Chloro-3-(piperidin-1-yl)quinoxaline (CAS No. 32998-26-8): Properties, Applications, and Research Insights

2-Chloro-3-(piperidin-1-yl)quinoxaline (CAS No. 32998-26-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The compound belongs to the quinoxaline derivatives family, known for their diverse biological activities. With the growing demand for novel drug candidates and small-molecule inhibitors, this compound has emerged as a promising scaffold in medicinal chemistry. Its molecular formula, C₁₃H₁₄ClN₃, highlights a balanced lipophilicity and hydrogen-bonding capacity, making it a versatile intermediate in drug discovery.

Recent studies have explored the potential of 2-chloro-3-(piperidin-1-yl)quinoxaline as a kinase inhibitor, particularly targeting enzymes involved in inflammatory and oncogenic pathways. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize efficacy and selectivity. The piperidine moiety in the molecule enhances its bioavailability, while the chloro-substituent offers a strategic handle for further functionalization. These features align with current trends in fragment-based drug design and click chemistry, which prioritize modular synthesis and rapid library generation.

In agrochemical applications, CAS 32998-26-8 has been investigated for its role in developing crop protection agents. The quinoxaline core exhibits herbicidal and fungicidal properties, addressing the global need for sustainable pest management solutions. With rising concerns over pesticide resistance, this compound’s novel mechanism of action offers a viable alternative. Industry reports suggest its derivatives could play a pivotal role in next-generation green chemistry formulations, reducing environmental footprints while maintaining efficacy.

The synthesis of 2-chloro-3-(piperidin-1-yl)quinoxaline typically involves condensation reactions between o-phenylenediamine and α-haloketones, followed by nucleophilic substitution with piperidine. Advances in microwave-assisted synthesis and catalytic protocols have improved yields and reduced reaction times, catering to industrial-scale production demands. Analytical characterization via NMR spectroscopy, HPLC-MS, and X-ray crystallography confirms its high purity and structural integrity, critical for regulatory compliance in pharmaceutical applications.

From a commercial perspective, CAS 32998-26-8 is listed in catalogs of specialty chemical suppliers, with pricing influenced by bulk procurement and custom synthesis requirements. Its patent landscape reveals active interest from biotech firms, particularly in orphan drug development and precision agriculture. As the scientific community prioritizes AI-driven molecular modeling, this compound’s datasets are increasingly used to train algorithms for de novo drug design, bridging computational and experimental workflows.

Environmental and safety profiles of 2-chloro-3-(piperidin-1-yl)quinoxaline adhere to REACH and OECD guidelines, with biodegradability studies indicating moderate persistence. Researchers emphasize green solvents in its processing to align with circular economy principles. FAQs in academic forums often address its stability under physiological pH and compatibility with drug delivery systems, reflecting its translational potential.

In conclusion, 2-chloro-3-(piperidin-1-yl)quinoxaline (CAS No. 32998-26-8) represents a multifaceted compound with applications spanning life sciences and material innovation. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a cornerstone in modern R&D, answering pressing challenges in healthcare and sustainable agriculture.